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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

PSB-1114 tetrasodium, a potent and selective P2Y₂ agonist. Given the absence of a specific

Safety Data Sheet (SDS) in the immediate search results, this guidance is based on the

protocols for analogous tetrasodium salt compounds. It is imperative to consult the

manufacturer-specific SDS upon receipt of the material and to conduct a thorough risk

assessment before commencing any experimental work.

Personal Protective Equipment (PPE): A Multi-Laden
Approach to Safety
When handling PSB-1114 tetrasodium, a comprehensive PPE strategy is essential to mitigate

risks of exposure, particularly to the eyes and skin. The following table summarizes the

recommended PPE, categorized by the level of protection.
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Protection Level Equipment Purpose

Primary Chemical Safety Goggles
Protects against dust particles

and potential splashes.

Nitrile Gloves
Provides a barrier against skin

contact.

Laboratory Coat
Prevents contamination of

personal clothing.

Secondary Face Shield

Offers an additional layer of

protection for the face and

eyes, especially during

weighing and solution

preparation.[1]

Disposable Sleeve Covers
Protects arms from potential

contamination.

Respiratory N95 or higher Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan: From Receipt to Experimentation
A systematic workflow is critical to ensure the safe and effective use of PSB-1114 tetrasodium
in a laboratory setting. This step-by-step guide outlines the key phases of the operational plan.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[2]
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Keep the container tightly sealed when not in use.[2]

Preparation of Stock Solutions:
All weighing and initial dilutions of the powdered compound should be performed in a

certified chemical fume hood to minimize inhalation risk.

Use a dedicated set of spatulas and weighing paper.

When preparing solutions, slowly add the powder to the solvent to avoid splashing.

Ensure the vessel is appropriately labeled with the compound name, concentration, solvent,

and date of preparation.

Experimental Use:
Always wear the appropriate PPE as outlined in the table above.

Handle all solutions containing PSB-1114 tetrasodium with care to avoid spills and aerosol

generation.

Work in a well-ventilated area.

In case of accidental contact, follow the first aid measures detailed below.

Disposal Plan: Responsible Management of
Chemical Waste
Proper disposal of PSB-1114 tetrasodium and its associated waste is crucial to protect

personnel and the environment.

Solid Waste:

Dispose of unused powdered PSB-1114 tetrasodium in a designated hazardous waste

container.

Contaminated materials such as weighing paper, gloves, and pipette tips should also be

placed in this container.
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Liquid Waste:

Aqueous solutions of PSB-1114 tetrasodium should be collected in a designated

aqueous hazardous waste container.

Do not pour solutions down the drain.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "PSB-1114 tetrasodium (4-Thiouridine-5'-O-(β,γ-difluoromethylene)triphosphate

tetrasodium salt)".

Collection:

Follow your institution's guidelines for the collection and disposal of chemical waste.

Emergency Procedures: Immediate Actions for
Exposure
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Visualizing the Workflow: From Compound to
Experiment
To provide a clear, at-a-glance understanding of the handling process, the following diagrams

illustrate the key workflows.
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Caption: A logical workflow for the safe handling of PSB-1114 tetrasodium.
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Caption: Emergency response procedures for accidental exposure to PSB-1114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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